Cas no 192213-04-0 (Pregn-7-en-20-one, 4,4,14-trimethyl-3-[(O-3-O-methyl-6-O-sulfo-β-D-glucopyranosyl-(1→3)-O-6-O-sulfo-β-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-O-6-deoxy-β-D-glucopyranosyl-(1→2)-4-O-sulfo-β-D-xylopyranosyl)oxy]-, (3β,5α,9β)-)
![Pregn-7-en-20-one, 4,4,14-trimethyl-3-[(O-3-O-methyl-6-O-sulfo-β-D-glucopyranosyl-(1→3)-O-6-O-sulfo-β-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-O-6-deoxy-β-D-glucopyranosyl-(1→2)-4-O-sulfo-β-D-xylopyranosyl)oxy]-, (3β,5α,9β)- structure](https://www.kuujia.com/scimg/cas/192213-04-0x500.png)
192213-04-0 structure
Product name:Pregn-7-en-20-one, 4,4,14-trimethyl-3-[(O-3-O-methyl-6-O-sulfo-β-D-glucopyranosyl-(1→3)-O-6-O-sulfo-β-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-O-6-deoxy-β-D-glucopyranosyl-(1→2)-4-O-sulfo-β-D-xylopyranosyl)oxy]-, (3β,5α,9β)-
CAS No:192213-04-0
MF:C53H86O33S3
MW:1347.42515707016
CID:2726756
Pregn-7-en-20-one, 4,4,14-trimethyl-3-[(O-3-O-methyl-6-O-sulfo-β-D-glucopyranosyl-(1→3)-O-6-O-sulfo-β-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-O-6-deoxy-β-D-glucopyranosyl-(1→2)-4-O-sulfo-β-D-xylopyranosyl)oxy]-, (3β,5α,9β)- Chemical and Physical Properties
Names and Identifiers
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- Pregn-7-en-20-one, 4,4,14-trimethyl-3-[(O-3-O-methyl-6-O-sulfo-β-D-glucopyranosyl-(1→3)-O-6-O-sulfo-β-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-O-6-deoxy-β-D-glucopyranosyl-(1→2)-4-O-sulfo-β-D-xylopyranosyl)oxy]-, (3β,5α,9β)-
- (-)-Koreoside A
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- Inchi: 1S/C53H86O33S3/c1-21(54)23-11-15-53(7)25-9-10-30-50(3,4)31(13-14-51(30,5)24(25)12-16-52(23,53)6)81-48-43(35(59)29(18-75-48)86-89(70,71)72)85-49-44(84-45-36(60)32(56)26(55)17-74-45)37(61)40(22(2)78-49)82-47-39(63)42(34(58)28(80-47)20-77-88(67,68)69)83-46-38(62)41(73-8)33(57)27(79-46)19-76-87(64,65)66/h9,22-24,26-49,55-63H,10-20H2,1-8H3,(H,64,65,66)(H,67,68,69)(H,70,71,72)
- InChI Key: KVXZMJLMKFIOSS-UHFFFAOYSA-N
- SMILES: COC1C(O)C(OC2C(O)C(OC3C(O)C(OC4C(O)C(O)C(O)CO4)C(OC4C(OC5C(C)(C)C6C(C7C(=CC6)C6(C(C(C(=O)C)CC6)(C)CC7)C)(C)CC5)OCC(OS(=O)(=O)O)C4O)OC3C)OC(COS(=O)(=O)O)C2O)OC(COS(=O)(=O)O)C1O
Computed Properties
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 33
- Heavy Atom Count: 89
- XLogP3: -4.599
Pregn-7-en-20-one, 4,4,14-trimethyl-3-[(O-3-O-methyl-6-O-sulfo-β-D-glucopyranosyl-(1→3)-O-6-O-sulfo-β-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-O-6-deoxy-β-D-glucopyranosyl-(1→2)-4-O-sulfo-β-D-xylopyranosyl)oxy]-, (3β,5α,9β)- Related Literature
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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4. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
192213-04-0 (Pregn-7-en-20-one, 4,4,14-trimethyl-3-[(O-3-O-methyl-6-O-sulfo-β-D-glucopyranosyl-(1→3)-O-6-O-sulfo-β-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-O-6-deoxy-β-D-glucopyranosyl-(1→2)-4-O-sulfo-β-D-xylopyranosyl)oxy]-, (3β,5α,9β)-) Related Products
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